![molecular formula C13H18N2O3 B1524234 6-Amino-2,3-dihydro-benzo[1,4]oxazine-4-carboxylic acid tert-butyl ester CAS No. 928118-00-7](/img/structure/B1524234.png)
6-Amino-2,3-dihydro-benzo[1,4]oxazine-4-carboxylic acid tert-butyl ester
Overview
Description
6-Amino-2,3-dihydro-benzo[1,4]oxazine-4-carboxylic acid tert-butyl ester (6-ADBOC) is an organic compound with a variety of uses in scientific research. It is a crystalline solid that can be synthesized from the reaction of 2,3-dihydro-benzo[1,4]oxazine-4-carboxylic acid with tert-butyl alcohol. 6-ADBOC has a wide range of applications in the fields of biochemistry and physiology and has been used in a variety of laboratory experiments.
Scientific Research Applications
Activation of Carboxylic Acids
Carboxylic acids can be activated as their active esters using tert-butyl carbonates, which are prepared in situ. This method leads to efficient formation of benzotriazinonyl esters, which are intermediates in the synthesis of amides or peptides. The by-products of this process are environmentally safe, highlighting a green chemistry approach (Basel & Hassner, 2002).
Intramolecular Cyclization for Synthesis
A novel intramolecular defluorinative cyclization method has been developed to synthesize difluoromethylated quinazolic acid derivatives. This process involves tert-butyl esters as precursors, leading to the creation of a new type of cyclic amino acid (Hao et al., 2000).
Syntheses and Reactions of Cyclic Imidic Esters
Cyclic imidic esters such as Δ2-Oxazolines and 4H-5,6-dihydrooxazines can be obtained from carboxylic acids and amino alcohols through dehydration. These compounds participate in reactions that include polymerization and ring cleavage, offering pathways to new materials (Seeliger et al., 1966).
One-Pot Synthesis of Triazines
A one-pot synthesis protocol for triazines, which may influence cell differentiation, demonstrates the utility of tert-butyl esters in rapidly functionalizing the 1,3,5-triazine core. This method avoids the need to isolate intermediates, streamlining the synthesis process (Linder et al., 2018).
Properties
IUPAC Name |
tert-butyl 6-amino-2,3-dihydro-1,4-benzoxazine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-13(2,3)18-12(16)15-6-7-17-11-5-4-9(14)8-10(11)15/h4-5,8H,6-7,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFISCAMARWIZIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00696240 | |
Record name | tert-Butyl 6-amino-2,3-dihydro-4H-1,4-benzoxazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
928118-00-7 | |
Record name | tert-Butyl 6-amino-2,3-dihydro-4H-1,4-benzoxazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.